Cas no 20926-52-7 ( )

• Product name: &nbsp
• CAS No: 20926-52-7
• MF: C₇H₁₃N₂O₅P
• MW: 236.16232
• CID: 910787
• PubChem ID: 266735

  Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(2-methylaziridin-1-yl)-5-nitro-1,3,2λ⁵-dioxaphosphinane 2-oxide
• 2-methyl-1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)aziridine
• AC1L6GP9
• AC1Q6T8R
• AG-K-77005
• AR-1E3290
• CTK4E5473
• NCIOpen2_007113
• NSC105507
• 20926-52-7
• CHEMBL1903055
• SMR001570543
• MLS002703829
• DTXSID60295778
• NSC-105507
•  

• Inchi： InChI=1S/C7H13N2O5P/c1-6-3-8(6)15(12)13-4-7(2,5-14-15)9(10)11/h6H,3-5H2,1-2H3
• InChI Key： HRHDTUXTJNZJNC-UHFFFAOYSA-N
• SMILES： CC1CN1P2(=O)OCC(CO2)(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.05629
• Monoisotopic Mass: 236.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 315.2°C at 760 mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.521
• PSA: 81.68
• LogP: 1.34190